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Cat. No.: B147607 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Divinyl sulfone (DVS) is a highly efficient bifunctional crosslinking agent used to form stable

three-dimensional hydrogel networks from various polymers rich in hydroxyl groups, such as

hyaluronic acid (HA), cellulose derivatives, and dextran.[1] The resulting hydrogels have found

extensive applications in the biomedical field, including in soft tissue augmentation,

viscosupplementation, regenerative medicine, and as platforms for sustained drug delivery.[2]

[3][4]

The crosslinking process with DVS occurs under alkaline conditions, where the vinyl groups of

DVS react with the hydroxyl groups of the polymer chains to form stable ether bonds.[5] This

chemical modification enhances the mechanical properties, stability against enzymatic

degradation, and controls the swelling behavior of the hydrogels.[2][6] The degree of

crosslinking, and consequently the final properties of the hydrogel, can be finely tuned by

controlling various reaction parameters such as pH, polymer concentration, and the polymer-to-

DVS ratio.[7][8]

These application notes provide a detailed protocol for the synthesis and characterization of

DVS-crosslinked hydrogels, with a primary focus on hyaluronic acid as the model polymer.
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The crosslinking of polymers with DVS is a Michael-type addition reaction that proceeds in an

alkaline environment. The high pH facilitates the deprotonation of the hydroxyl groups on the

polymer backbone, forming reactive alkoxide ions. These nucleophilic alkoxide ions then attack

the electron-deficient double bonds of the divinyl sulfone molecule, leading to the formation of

a stable ether linkage. As DVS is a bifunctional molecule, it can react with two different polymer

chains, or two different points on the same chain, creating the crosslinks that form the hydrogel

network.
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Reactants

Reaction Intermediates

Crosslinked Product

Polymer-OH
Polymer-O-Deprotonation

CH2=CH-SO2-CH=CH2 (DVS)

Polymer-O-CH2-CH2-SO2-CH=CH2

Nucleophilic Attack

Polymer-O-CH2-CH2-SO2-CH2-CH2-O-Polymer

Second Nucleophilic Attack

Polymer-OH
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Prepare Alkaline Polymer Solution
(e.g., 3% HA in NaOH/NaCl)

Add Divinyl Sulfone (DVS)
(e.g., 1:1 HA:DVS ratio)

Crosslinking Reaction
(e.g., 25°C for 4 hours)

Washing Step
(Remove unreacted reagents)

Neutralization
(e.g., PBS pH 7.4)

Final Hydrogel Product

Controllable Parameters

Resulting Hydrogel Properties

Polymer Concentration

Crosslinking Density

Polymer:DVS Ratio Reaction pH Reaction Time & Temperature

Swelling Ratio Mechanical Stiffness Biocompatibility & Degradation Rate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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